A study designed different parameter schemes for a weather research and forecasting model to simulate hourly winter and summer wind speed and direction at a wind-farm tower in China. The schemes were found to reproduce the local wind conditions accurately and simulate wind direction very well. The results showed that one scheme performed better for the wind speed and wind direction simulation at 10 and 90 m height in the winter, while another performed better for simulation at 10 m height in the summer. The results for these schemes showed that the correlation coefficients of wind speed and wind direction were 0.75 and 0.62 in winter and 0.55 and 0.44 in summer, respectively. Overall, the parameterised model exhibited better simulation of the wind speed than wind direction, and was better in winter than in summer.

Modelling techniques developed 40 years ago to gain insight into the issues of energy supply security remain powerful even as the focus of energy technology policy analysis has shifted to consider new problems and to use research methods more closely linked to pressing environmental challenges. Dynamic modelling continues to be of merit and indeed it has the potential to provide helpful perspectives on contemporary problems such as climate change and the transition to net-zero greenhouse gas emissions. This study seeks to help revive system dynamics (SD) modelling of the global oil market. The SD-based analysis used in this paper facilitates a rational representation of physical stocks and flows as well as causal linkages that drive decision making in the global oil system. The use of SD provides insights (intuitive and counter-intuitive) into the macro-level non-linear dynamics of global oil exchanges and permits assessment of the potential impacts of future changes in system behaviour. The model exhibits damped oscillations in oil prices, broadly consistent with real market behaviours. The results further illustrate the resilience of market dynamics in the phase of extreme supply-side shocks and reveal the ability of SD to simulate and model such effects even beyond the point of market failure.

In light of the current energy problems, building envelopes must achieve thermal insulation in buildings by consuming the least amount of energy, thereby minimising energy consumption. This study determined the optimum insulation thickness of external walls, ceilings and floors of buildings as well as energy saving and payback periods in 81 city centres in Turkey. The calculations were performed for commonly used walls, ceilings and floor constructions. The life-cycle cost analysis and Turkish standard TS 825 (‘Thermal insulation requirements for buildings’) were also considered. In the calculations, the decreasing factor applied in TS 825 for surfaces that have no contact with outer air was considered. The results showed that the optimum insulation thickness of the external walls, ceilings and floors ranged between 3.5 and 20.0, 4.6 and 19.7 and 0.7 and 14 cm, respectively, depending on the type of energy and insulation material used. These findings suggest the possibility of saving up to 75% energy on the external walls, 90% on the ceilings and 85% on the floors. Additionally, a saving of 12–13% is likely obtainable in Turkey's total energy consumption when the optimum insulation thickness is applied to all residential buildings in the country.

Pulsating heat pipes have shown great potential in the field of engineering applications, such as the cooling of microelectronic devices. The correlation between the flow characteristics and the thermal performance of the heat pipe still needs to be further explored. In this paper, the operation state and flow patterns inside pulsating heat pipes with two inner diameters of 1 and 2 mm are experimentally visualised and analysed. The effect of the inner diameter on the thermal performance of heat pipes is evaluated. The results indicate that the operating modes, including small pulsations, bulk pulsations and circulation are sequentially obtained in pulsating heat pipes with the increase of the heat input. The decrease of the inner diameter of pulsating heat pipes results in the capillary instability and the increase of the flow frictional resistance. When the filling ratio is 55%, the thermal performance of a pulsating heat pipe with an inner diameter of 2 mm is better than that of a pulsating heat pipe with an inner diameter of 1 mm.

This paper proposes a control method for eliminating direct current (DC) flux from the isolation transformer of a customer service device to avoid magnetic saturation. The method is characterised by injecting zero compensation voltage during a designed time. The period during which no compensation voltage is injected is minimised by adjusting the normal compensation time in the initial stage. For a customer service device, such as a dynamic voltage restorer, the reverse turn-off voltage will introduce extra initial flux. The calculation process based on a trigonometric function also takes into account the effects of the initial flux. The experimental results verify the proposed method to prevent DC flux to the isolation transformer.

This paper presents plasma technology for pulverised-coal ignition and improving energy efficiency of power stations. Plasma–fuel systems (PFS) were developed to accomplish this technology. PFS are a combination of pulverised-coal burners with arc plasmatrons. The main idea of the technology using PFS is to replace the traditionally used fuel oil for flame stabilisation and starting coal-fired boilers with the products of plasma chemically treated pulverised-coal. The coal–air mixture is fed into the PFS where the plasmatron induces heating, devolatilisation and gasification of the coal particles and partial oxidation of the char carbon. As a result, a highly reactive two-component fuel (mixture of combustible gases and partially oxidised char particles) is formed at the exit of the PFS. At the entry to the furnace, this highly reactive two-component fuel is easily ignited. PFS increase the efficiency of coal ignition and combustion, eliminate fuel oil expenditure for boiler start-up and flame stabilisation and decrease unburned carbon, nitrogen oxides (NOx), sulfur oxides (SOx) and vanadium (V) oxide emissions. PFS have been tested at 30 coal-fired power stations and steam coals of all ranks were used. The volatile content of steam coals varied from 4 to 50%; ash from 15 to 56%; and heat of combustion from 6700 to 25 000 kJ/kg.

Municipal solid waste has great energy potential as a renewable energy resource, which can be recovered by different waste-to-energy facilities. This study investigates the effective waste-to-energy options towards sustainable solid waste management in Pyongyang, the Democratic People's Republic of Korea. Three waste-to-energy options were investigated in terms of the energy potential and efficiency. The results showed that waste-to-energy option 3 (inclusive of a gasification reactor) could produce the largest net electricity as 58·18 GWh/year, followed by waste-to-energy option 2 (inclusive of a fluidised-bed combustor) and waste-to-energy option 1 (inclusive of a fixed grate combustor plus a fixed dome reactor) as 48·91 and 45·94 GWh/year, respectively. In addition, the gross efficiency of the waste-to-energy options significantly decreased by an average of 5·9%, due to the electricity consumption for the pre-treatment of waste including electricity equivalents by transport of the residues in the waste-to-energy options, accounting for a range of 16·6–19·8% of net efficiency in the options. The results show that waste-to-energy option 3 could be the highly effective option, but it reveals that an environmental aspect and economic feasibility should be considered in a further study, including economic benefits of the digestate from the fixed dome reactor in waste-to-energy option 1.

Dual-water tank energy storage has been adopted in some solar heating systems to mitigate solar energy randomness and instability. Two types of dual-water tank solar heating (DWTSH) system are introduced and analysed in this paper, one is the traditional DWTSH system and the other has a thermal buffer and is named TB-DWTSH. Analysis software called TRNSYS was used for the simulation, the tank water temperatures and solar guarantee of two systems were measured and compared. A new thermal comfort evaluation criterion for the solar heating system is briefly introduced. The TRNSYS model was verified by a pilot project of a traditional DWTSH system. The heating systems were assessed based on the solar guarantee rate of the heating system and the thermal comfort index. The outcome showed that the simulation results are generally consistent with the experimental results. Compared with the traditional DWTSH system, the comfort index could be greatly improved in the TB-DWTSH system between 8 a.m. and 9 a.m. local time. Furthermore, compared with the traditional DWTSH system, the energy consumption of the auxiliary heat source is reduced by 30%. This study provides a good foundation for future research on DWTSH systems.

Globally there is a quantum rise in production of biodiesel due to its ability to mitigate greenhouse gases. However, the production of biodiesel faces a major hurdle in obtaining high purity and easy separation of the main product from glycerol. Researchers worldwide are focusing on finding new sophisticated materials that may help to develop a sustainable eco-efficient process. Only a limited number of review articles have been published that cover the use of a catalyst and co-solvent for easy separation of biodiesel from glycerol. In this paper, assessment of various catalysts (homogeneous and heterogeneous), ionic liquids and deep eutectic solvents (green solvents) for biodiesel production is reviewed. This will help researchers to find an excellent combination and economic feasibility for biodiesel manufacturing meeting environmental standards. This will provide a solid background for future research.

The performance of a wind energy conversion system based on a vertical axis wind turbine and a permanent magnet synchronous generator was evaluated in a computational study. A power point tracking approach was used to determine the maximum output power from the system. The technique used in the study utilised the voltage and current from the generator as inputs to generate a reference voltage, which was then compared with the direct current output voltage obtained at the load resistor. A proportional integral controller was used to tune the error between the reference and output voltage. The generated output was then compared with a pulse generator before being fed to the insulated-gate bipolar transistor switch as a pulse width modulation signal. In the software, a system model was designed, and its simulation analysis was done. The input parameters for the wind turbines, generator and boost converters were selected to achieve optimal output in terms of voltage, current, power, rotor speed, power coefficient, electromagnetic torque and mechanical torque. The computational results of the simulated wind energy conversion system were gathered and its performance examined.